Cas no 1805095-15-1 (6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide)

• Product Name: 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide
• CAS No: 1805095-15-1
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4804618
• Update Time: 2025-06-09

6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-6(15(11,13)14)4(10)2-5(12-3)7(8)9/h2,7H,1H3,(H2,11,13,14)
• InChI Key： DJOOQQDTWINHIJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide

Introduction to 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide (CAS No. 1805095-15-1)

6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805095-15-1, represents a sophisticated molecular structure that integrates several key functional groups, making it a promising candidate for various biochemical applications. The presence of both difluoromethyl and iodo substituents, along with the methylpyridine core and sulfonamide moiety, endows this molecule with unique chemical properties that are being exploited in cutting-edge research.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone strategy in drug design, owing to their ability to influence electronic distributions and hydrophobicity. The iodo substituent, on the other hand, serves as an excellent handle for further chemical manipulation via cross-coupling reactions, enabling the synthesis of more complex derivatives. This dual functionality makes 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide a versatile building block for constructing novel therapeutic agents.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been instrumental in accessing structurally diverse derivatives of this scaffold. These methods not only improve yield but also enable the introduction of additional functional groups with precision, which is crucial for optimizing biological activity. The sulfonamide moiety, while not typically considered a primary pharmacophore on its own, plays a critical role in modulating solubility and improving oral bioavailability, making it an attractive feature for drug development.

In the realm of medicinal chemistry, 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide has been explored as a precursor for several high-value compounds. For instance, its iodinated nature allows for palladium-catalyzed cross-coupling reactions with boronic acids or halogenated compounds, facilitating the synthesis of biaryl structures that are prevalent in many bioactive molecules. Additionally, the presence of the difluoromethyl group suggests potential applications in developing kinase inhibitors or antiviral agents, where fluorinated analogs often exhibit improved pharmacological properties.

The compound's relevance extends to the study of enzyme inhibition and receptor binding. Computational modeling studies have demonstrated that modifications around the pyridine ring can fine-tune interactions with biological targets. For example, the electronic properties influenced by the difluoromethyl group can enhance binding affinity to certain enzymes by stabilizing transition states or optimizing hydrogen bonding networks. Furthermore, the iodo substituent can be selectively modified to introduce additional layers of specificity or to probe enzyme mechanisms through labeled probes.

Current research is also delving into the potential applications of this compound in oncology. The combination of fluorine-containing moieties and iodine-based handles provides a framework for developing next-generation anticancer agents. Preclinical studies have hinted at its utility in targeting overexpressed receptors or kinases that are aberrant in cancer cells. The sulfonamide group further contributes to its potential by enhancing cell membrane permeability and improving pharmacokinetic profiles post-administration.

Another emerging area involves using 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide as an intermediate in the synthesis of probes for biochemical assays. Its structural features make it an ideal candidate for developing high-throughput screening tools that can identify novel drug candidates or biomarkers. By leveraging its reactivity and functional group compatibility, researchers can design assays that monitor specific biological pathways with high sensitivity and selectivity.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic routes emphasize atom economy and minimal waste generation, ensuring that production processes align with sustainable practices. Catalytic methods have been particularly effective in achieving high yields while reducing environmental impact. These innovations not only make pharmaceutical manufacturing more efficient but also contribute to global efforts toward sustainable chemistry.

Looking ahead, the future prospects for 6-(Difluoromethyl)-4-iodo-2-methylpyridine-3-sulfonamide appear promising as new methodologies emerge and our understanding of its biological interactions deepens. Continued exploration into its derivatives and applications will likely uncover novel therapeutic opportunities across multiple disease areas. As synthetic chemists refine their techniques and biologists expand their screening libraries, this compound is poised to play an increasingly significant role in drug discovery and development.